Cas no 1787294-07-8 (Remibrutinib)

• Product Name: Remibrutinib
• CAS No: 1787294-07-8
• MF: C₂₇H₂₇F₂N₅O₃
• MW: 507.531792879105
• CID: 4738902
• Update Time: 2025-10-29

Remibrutinib Chemical and Physical Properties

Names and Identifiers

• Remibrutinib
• I7MVZ8HDNU
• remibrutinib (proposed INN)
• LOU064
• GTPL10457
• example 6 [WO2015079417A1]
• compound 25 [PMID: 32083858]
• US9512084, 6
• N-(3-(6-Amino-5-(2-(N-methylacrylamido)ethoxy)pyrimidin-4-yl)-5-fluoro-2-methylphenyl)-4-cyclopropyl-2-fluorobenzamide
• N-[3-[6-amino-5-[2-[methyl(prop-2-enoyl)amino]ethoxy]pyrimidin-4-yl]-5-fluoro-2-methylphenyl]-4-cyclopropyl-2-fluorobenzamide

• Inchi： 1S/C27H27F2N5O3/c1-4-23(35)34(3)9-10-37-25-24(31-14-32-26(25)30)20-12-18(28)13-22(15(20)2)33-27(36)19-8-7-17(11-21(19)29)16-5-6-16/h4,7-8,11-14,16H,1,5-6,9-10H2,2-3H3,(H,33,36)(H2,30,31,32)
• InChI Key： CUABMPOJOBCXJI-UHFFFAOYSA-N
• SMILES： FC1=C(C(NC2C=C(C=C(C3C(=C(N)N=CN=3)OCCN(C(C=C)=O)C)C=2C)F)=O)C=CC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 815
• Topological Polar Surface Area: 110

Additional information on Remibrutinib

Comprehensive Overview of Remibrutinib (CAS No. 1787294-07-8): Mechanism, Applications, and Future Perspectives

Remibrutinib (CAS No. 1787294-07-8) is a highly selective and potent Bruton's tyrosine kinase (BTK) inhibitor, garnering significant attention in the pharmaceutical and research communities. As a next-generation therapeutic agent, it targets autoimmune and inflammatory diseases with promising clinical outcomes. This article delves into its molecular properties, therapeutic potential, and relevance to current healthcare trends, addressing frequently searched queries such as "Remibrutinib side effects," "BTK inhibitors for autoimmune diseases," and "Remibrutinib clinical trials 2023."

The compound's unique structure (CAS No. 1787294-07-8) enables irreversible binding to BTK, a key enzyme in B-cell receptor signaling pathways. Unlike first-generation inhibitors, Remibrutinib exhibits enhanced selectivity, minimizing off-target effects—a critical advantage for long-term treatment regimens. Recent studies highlight its efficacy in conditions like chronic spontaneous urticaria (CSU) and rheumatoid arthritis, aligning with growing patient interest in "new treatments for chronic hives" and "alternatives to JAK inhibitors."

From a pharmacological standpoint, Remibrutinib demonstrates superior oral bioavailability and a favorable safety profile. Preclinical data suggest low incidences of common BTK inhibitor-related adverse events, such as hypertension or infections, addressing concerns around "BTK inhibitor safety" frequently searched by clinicians. Ongoing Phase III trials (e.g., NCT05239768) further explore its potential in multiple sclerosis, tapping into the rising demand for "disease-modifying therapies for MS."

The drug's development reflects broader trends in precision medicine. By targeting specific immune pathways, Remibrutinib exemplifies the shift toward personalized therapies—a topic dominating searches like "targeted therapy vs. immunosuppressants." Its non-cytotoxic mechanism also positions it as a sustainable option for chronic conditions, resonating with patients seeking "long-term autoimmune disease management."

Looking ahead, Remibrutinib (CAS No. 1787294-07-8) may redefine treatment paradigms. Research into its synergistic effects with biologics and potential in oncology (e.g., B-cell malignancies) remains exploratory but highly anticipated. As the scientific community prioritizes "drug repurposing for rare diseases," this compound's versatility could unlock novel applications, cementing its status as a cornerstone of modern immunopharmacology.